Cas no 2171846-58-3 (3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid)

• Product Name: 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid
• CAS No: 2171846-58-3
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 5852877
• PubChem ID: 165526087
• Update Time: 2025-06-22

3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid
• 3-[(5-ethylpyridin-3-yl)sulfonyl]-2,2-dimethylpropanoic acid
• 2171846-58-3
• EN300-1478505

• Inchi： 1S/C12H17NO4S/c1-4-9-5-10(7-13-6-9)18(16,17)8-12(2,3)11(14)15/h5-7H,4,8H2,1-3H3,(H,14,15)
• InChI Key： CYOZUYNVPSVNAE-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(CC)C=1)(CC(C(=O)O)(C)C)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid

Introduction to 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid (CAS No. 2171846-58-3)

3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid, identified by its CAS number 2171846-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a sulfonyl group and an ethylpyridine moiety, which contribute to its unique chemical properties and potential biological activities. The structural framework of this compound, featuring a 2,2-dimethylpropanoic acid backbone, enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The sulfonyl group in 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid is a key pharmacophore that has been extensively studied for its role in modulating biological pathways. Sulfonyl compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 5-ethylpyridin-3-yl substituent further enhances the compound's pharmacological potential by introducing a nitrogen-rich heterocyclic ring system, which is commonly associated with enhanced binding affinity to biological targets. This combination of structural features makes 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel sulfonyl-based compounds as therapeutic agents. The dimethylpropanoic acid moiety in the molecular structure not only contributes to the compound's stability but also influences its metabolic pathways. This feature is particularly important in drug design, as it can affect the compound's bioavailability and duration of action. Studies have shown that modifications in the sulfonyl group can significantly alter the pharmacokinetic properties of related compounds, suggesting that 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid may exhibit distinct characteristics compared to its analogs.

One of the most compelling aspects of 3-(5-ethylpyridin-3-yl)sulfonyl-2,2-dimethylpropanoic acid is its potential application in the development of targeted therapies. The 5-ethylpyridin-3-yl group is known to interact with various enzymes and receptors, making it a versatile scaffold for drug design. Recent research has highlighted the role of pyridine derivatives in modulating signaling pathways associated with diseases such as cancer and neurodegenerative disorders. The presence of the sulfonyl group further enhances this potential by providing a site for selective binding to biological targets. This dual functionality makes 3-(5-ethylpyridin-3-y lsulfonyl)-2,2-dimeth ylp rop ano ic ac id (CAS No. 2171846 58 3) an attractive candidate for further exploration.

The synthesis of 3-(5 ethylpy ridin 3 ylsul fon y l 22 dim eth ylp rop ano ic ac id (CAS No. 2171846 58 3) involves multi-step organic reactions that highlight the compound's complexity and synthetic elegance. The introduction of the sulfonyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the 5 ethylpy ridine ring system necessitates careful optimization to achieve the desired regioselectivity. These synthetic challenges underscore the importance of advanced chemical techniques in producing this compound efficiently.

From a computational chemistry perspective, 3-(5 ethylpy ridin 3 ylsul fon y l 22 dim eth ylp rop ano ic ac id (CAS No. 2171846 58 3) has been subjected to various modeling studies to predict its interaction with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to enzymes and receptors involved in disease pathways. These findings are consistent with experimental data that suggests sulfonyl pyridine derivatives exhibit significant therapeutic potential. The computational results provide valuable insights into the molecular interactions that could be exploited for drug development.

In clinical research, compounds similar to 3-(5 ethylpy ridin 3 ylsul fon y l 22 dim eth ylp rop ano ic ac id (CAS No. 2171846 58 3) have shown promise in preclinical studies conducted on various disease models. While no human trials have been reported as of yet, these preclinical findings provide a strong foundation for further investigation. The combination of structural features such as the sulfonyl group, 5 ethylpy ridine moiety, and dim eth ylp rop anoic acid backbone positions this compound as a candidate for future clinical development.

The future prospects for 3-(5 ethylpy ridin 3 ylsul fon y l 22 dim eth ylp rop ano ic ac id (CAS No. 2171846 58 3) are promising, given its unique structural features and potential biological activities. Continued research into its pharmacological properties will be essential to determine its therapeutic efficacy and safety profile. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be crucial in translating these findings into tangible therapeutic benefits.

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